Cas no 313470-27-8 (3-methyl-8-(methylsulfanyl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-8-(methylsulfanyl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 313470-27-8
• MF: C₁₆H₁₈N₄O₂S
• MW: 330.404721736908
• CID: 6434410
• PubChem ID: 706589
• Update Time: 2025-05-19

3-methyl-8-(methylsulfanyl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-8-(methylsulfanyl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• Z223814008
• Oprea1_202073
• 3-methyl-8-methylsulfanyl-7-(3-phenylpropyl)purine-2,6-dione
• AKOS000717916
• DTXSID201326524
• F0381-2945
• EU-0014321
• SR-01000506575-1
• HMS2871D20
• CHEMBL1590148
• SMR000539981
• Oprea1_729500
• NCGC00291745-01
• UPCMLD0ENAT5730943:001
• SR-01000506575
• AB00829103-06
• MLS001165355
• 3-methyl-8-(methylthio)-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-8-(methylthio)-7-(3-phenylpropyl)-

• Inchi： 1S/C16H18N4O2S/c1-19-13-12(14(21)18-15(19)22)20(16(17-13)23-2)10-6-9-11-7-4-3-5-8-11/h3-5,7-8H,6,9-10H2,1-2H3,(H,18,21,22)
• InChI Key： VEBJMOFIAMXKCL-UHFFFAOYSA-N
• SMILES： N1(CCCC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1SC

Computed Properties

• Exact Mass: 330.11504700g/mol
• Monoisotopic Mass: 330.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 3-methyl-8-(methylsulfanyl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 3-methyl-8-(methylsulfanyl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 313470-27-8)

3-methyl-8-(methylsulfanyl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 313470-27-8, belongs to the purine class of nucleobase derivatives. Its molecular structure incorporates several functional groups that contribute to its potential biological activity and make it a subject of intense research interest.

The molecular framework of this compound features a tetrahydro-1H-purine core, which is a common scaffold in many bioactive molecules. The presence of a methyl group at the 3-position and a methylsulfanyl group at the 8-position introduces electrophilic centers that can participate in various biochemical interactions. Additionally, the 7-(3-phenylpropyl) side chain adds bulk and lipophilicity to the molecule, potentially influencing its solubility and membrane permeability—key factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules. Studies suggest that the structural features of 3-methyl-8-(methylsulfanyl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione may make it a viable candidate for modulating enzyme activity or interacting with specific biological targets. For instance, the purine core is well-known for its role in nucleic acid metabolism and signal transduction pathways.

In particular, the methylsulfanyl group at position 8 has been identified as a pharmacophore in several drug candidates that exhibit antiviral or anti-inflammatory properties. The sulfur atom in this group can engage in hydrogen bonding or coordinate with metal ions, depending on the biological context. This versatility makes it an attractive feature for medicinal chemists seeking to design molecules with enhanced binding specificity.

The 3-(3-phenylpropyl) substituent further extends the compound’s structural complexity. Phenylpropyl chains are often incorporated into drug molecules to improve pharmacokinetic properties such as oral bioavailability and tissue distribution. The phenyl ring can also serve as a hydrophobic anchor, facilitating interactions with lipid-rich environments like cell membranes or intracellular organelles.

Current research in medicinal chemistry emphasizes the importance of structure-activity relationships (SAR) when designing novel therapeutic agents. The synthesis and characterization of derivatives of 3-methyl-8-(methylsulfanyl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione have provided valuable insights into how modifications at different positions affect biological activity. For example, variations in the length or substitution pattern of the phenylpropyl side chain can significantly alter binding kinetics and efficacy.

Moreover, green chemistry principles have influenced modern drug discovery approaches. Researchers are increasingly exploring sustainable synthetic routes to produce complex molecules like this one with minimal environmental impact. Techniques such as catalytic hydrogenation and solvent-free reactions are being optimized to streamline the synthesis of CAS No. 313470-27-8, reducing waste and energy consumption without compromising yield or purity.

The field of computational biology has also seen remarkable progress in predicting how small molecules interact with biological systems. Machine learning algorithms can analyze large datasets of known drug-target interactions to identify potential therapeutic applications for novel compounds like this one. Such predictive models help guide experimental efforts by prioritizing promising candidates for further investigation.

Preclinical studies are essential before transitioning any candidate compound into clinical trials for human use. In vitro assays have been employed to evaluate the cytotoxicity and pharmacological effects of 3-methyl-8-(methylsulfanyl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, providing preliminary evidence of its safety profile and mechanism of action. These studies often involve high-throughput screening (HTS) platforms that allow rapid testing against multiple biological targets simultaneously.

The integration of genomics and proteomics has further refined our understanding of how drugs exert their effects at the molecular level. By correlating genetic variations with drug responses (pharmacogenomics), researchers can tailor therapeutic strategies to individual patients—a concept known as personalized medicine. Compounds like this one may exhibit differential efficacy based on genetic factors related to metabolic pathways or receptor expression.

In conclusion,CAS No 313470-27-8 represents an intriguing example of how structural complexity can be leveraged to develop bioactive molecules with potential therapeutic value. Its unique combination of functional groups makes it a versatile scaffold for medicinal chemistry innovation while posing challenges for synthetic chemists seeking efficient production methods. As research continues across disciplines from organic synthesis to computational biology,this compound will likely remain at forefronts efforts aimed discovering next generation medicines